7H-Pyrrolo[2,3-D]pyrimidine-4-carboxylic acid

• IUPAC Name: 7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
• InChI: InChI=1S/C7H5N3O2/c11-7(12)5-4-1-2-8-6(4)10-3-9-5/h1-3H,(H,11,12)(H,8,9,10)
• InChI Key: CSVBAOOXLRAOLW-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=NC=NC(=C21)C(=O)O
• Molecular Formula: C7H5N3O2
• DSSTOX Substance ID: DTXSID90725513
• Molecular Weight: 163.13 g/mol
• CAS RN: 1005206-17-6

Description

“7H-Pyrrolo[2,3-D]pyrimidine-4-carboxylic acid” is a chemical compound that has been studied for its potential applications in various fields. It is a derivative of pyrrolo[2,3-d]pyrimidine, a class of compounds that have been intensively studied and used successfully for the solution of real problems of medicinal chemistry and molecular biology.

Synthesis Analysis

The synthesis of “this compound” and its derivatives has been well studied. For instance, two variants have been discussed for the synthesis of ethyl N-alkyl-N-(6-amino-5-formylpyrimidin-4-yl)-glycinate derivatives, which are converted by intramolecular cyclization under the influence of sodium methoxide to give methyl 7H-pyrrolo[2,3-d]pyrimidine-6-carboxylates.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a pyrrolo[2,3-d]pyrimidine core. This core structure is a key feature that contributes to the compound’s biological activity.

Chemical Reactions Analysis

“this compound” and its derivatives have been shown to undergo various chemical reactions. For example, treatment of these compounds with bases can cause intramolecular cyclization with participation of the aldehyde and methylene groups.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of 7H-Tetrazolo[1,5-c]pyrrolo[3,2-e]pyrimidines and Related Compounds

  7H-Pyrrolo[2,3-D]pyrimidine derivatives have been synthesized through various methods, including cyclocondensation and diazotization. These derivatives are studied for their potential as intermediates in the creation of other complex molecules (Dave & Shah, 1998).

• Applications in Medicinal Chemistry

  These compounds have been explored for their potential in drug design, particularly as antifolates and dihydrofolate reductase (DHFR) inhibitors. This includes research into compounds like N-{4-[(2,4-diamino-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-6-yl)sulfanyl]benzoyl}-l-glutamic acid, showing promise as antitumor agents (Gangjee et al., 2007).

• Development of Antimalarial Drugs

  Studies on compounds like 7-(5-Methylsulfanyl-β-d-erythrofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine monohydrate have been conducted to evaluate their potential as antimalarial drugs (Gainsford, Fröhlich & Evans, 2010).

• Creation of Novel Organic Compounds

  Research into the synthesis of isomeric triazolopyrrolopyrimidines and related compounds demonstrates the versatility of 7H-Pyrrolo[2,3-D]pyrimidine-4-carboxylic acid in organic chemistry, contributing to the development of new organic compounds with potential pharmaceutical applications (Dave & Shah, 2000).

Exploration in Antitumor and Antifolate Research

• Antitumor Activity

  Studies have been conducted on analogues of 7H-Pyrrolo[2,3-D]pyrimidine for their antitumor properties, showing significant inhibitory activity against human DHFR and tumor cell growth (Gangjee et al., 2000).

• Targeted Drug Development

  Research has shown that these compounds can be designed to specifically target tumor cells, highlighting their potential in developing more effective cancer treatments with fewer side effects (Wang et al., 2013).

Diverse Applications in Chemistry and Biology

• Synthesis of Complex Molecules

  Research into the synthesis of 5,7-Disubstituted 7H-Pyrrolo[2,3-d]Pyrimidin-4(3H)-ones and their derivatives underlines the importance of this compound in producing complex molecules with potential biological activity (Dave & Patel, 2014).

• Potential in Antibacterial Applications

  Some derivatives of 7H-Pyrrolo[2,3-D]pyrimidine have been synthesized and evaluated for their antibacterial activity, showcasing their potential in the development of new antibacterial agents (Vazirimehr et al., 2017).

Mechanism of Action

Target of Action

Similar compounds in the pyrrolopyrimidine class have been reported to inhibit kinases , which are proteins that modify other proteins by chemically adding phosphate groups to them.

Mode of Action

Kinase inhibitors typically work by binding to the kinase’s active site, preventing it from attaching to its substrate and carrying out its function .

Biochemical Pathways

Kinase inhibitors generally affect signal transduction pathways, which are critical for cellular communication and response to external stimuli .

Result of Action

Kinase inhibitors, in general, can disrupt cell signaling pathways, potentially leading to a variety of effects such as slowed cell growth or induced cell death .

Action Environment

Factors such as temperature, ph, and the presence of other compounds can potentially affect the stability and activity of many chemical compounds .

Future Directions

The future directions for research on “7H-Pyrrolo[2,3-D]pyrimidine-4-carboxylic acid” and its derivatives are promising. These compounds have been identified as potential antiviral agents against flaviviruses such as Zika virus and dengue virus. Further exploration of the core structures and appended rings and elucidation of the molecular target are warranted.